Cas no 1802987-72-9 (5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1802987-72-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5977718
• PubChem ID: 118288722
• Update Time: 2025-05-22

5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16985277
• EN300-1112419
• 1802987-72-9
• 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-9(10)5-11-12(7)8-3-2-4-13-6-8/h5,8H,2-4,6,10H2,1H3
• InChI Key： ZVZRTCDXHCBQNV-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine (CAS No. 1802987-72-9)

The compound 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine (CAS No. 1802987-72-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and the oxan-3-yl substituent, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for pyrazole derivatives has surged due to their broad-spectrum biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the oxan-3-yl group in 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine enhances its solubility and metabolic stability, addressing key challenges in drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in modern pharmaceuticals.

From a synthetic chemistry perspective, CAS No. 1802987-72-9 serves as a valuable building block for constructing more complex molecules. Its amine functionality allows for straightforward derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models require diverse chemical datasets to predict bioactivity accurately.

Environmental and regulatory considerations also play a role in the interest surrounding this compound. Unlike many traditional intermediates, 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine exhibits favorable environmental profiles, aligning with the global shift toward green chemistry principles. Its synthesis can often be achieved using catalytic methods, reducing waste and energy consumption—a critical factor for industries aiming to meet sustainability goals.

Another area of exploration is the compound's potential in agrochemical applications. The pyrazole moiety is a common feature in many pesticides and herbicides, and modifications like those in 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine could lead to next-generation crop protection agents with improved efficacy and safety profiles. This is especially pertinent given the increasing focus on food security and sustainable farming practices.

For researchers and manufacturers, sourcing high-quality CAS No. 1802987-72-9 is essential. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions further enhances its practicality for industrial and academic use.

In summary, 5-methyl-1-(oxan-3-yl)-1H-pyrazol-4-amine represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and sustainability. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both research and commercial sectors.